Cas no 1361479-56-2 (2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine)

• Product Name: 2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine
• CAS No: 1361479-56-2
• MF: C₁₁H₃Cl₆NO
• MW: 377.865617036819
• CID: 4920236
• Update Time: 2025-06-12

2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine

• Inchi： 1S/C11H3Cl6NO/c12-6-5(3-1-2-4(19)18-11(3)17)7(13)9(15)10(16)8(6)14/h1-2H,(H,18,19)
• InChI Key： FBCDSDROMRXUOV-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C=CC(NC=1Cl)=O)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 435
• XLogP3: 5.4
• Topological Polar Surface Area: 29.1

Additional information on 2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine

Professional Introduction to 2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine (CAS No. 1361479-56-2)

2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine, identified by its CAS number 1361479-56-2, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the pyridine class, which is widely recognized for its diverse biological activities and applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a chloro substituent, a hydroxy group, and a perchlorophenyl moiety, contribute to its unique chemical properties and potential therapeutic benefits.

The synthesis and characterization of 2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine have been extensively studied in recent years. Researchers have explored various synthetic pathways to optimize yield and purity, ensuring that the compound meets the stringent requirements for pharmaceutical applications. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have been employed to elucidate its molecular structure and confirm its identity.

In the realm of medicinal chemistry, 2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine has garnered attention due to its potential as a precursor in the development of novel therapeutic agents. The chloro substituent and the hydroxy group make this compound a versatile scaffold for further functionalization, enabling the creation of derivatives with enhanced biological activity. Recent studies have highlighted its role in the synthesis of compounds with anti-inflammatory, anticancer, and antimicrobial properties.

The incorporation of the perchlorophenyl group into the pyridine core imparts specific electronic and steric properties to the molecule, which can be exploited to modulate its interactions with biological targets. This has led to investigations into its potential as an intermediate in the development of drugs targeting neurological disorders, where precise molecular interactions are crucial for efficacy. The compound's ability to cross the blood-brain barrier has also been a point of interest, making it a candidate for central nervous system (CNS) drug discovery.

Recent advancements in computational chemistry have further enhanced our understanding of 2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine's behavior. Molecular modeling studies have been conducted to predict its binding affinity to various enzymes and receptors, providing insights into its potential pharmacological effects. These computational approaches have complemented experimental efforts, allowing researchers to design more targeted synthetic strategies.

The compound's stability under different conditions has also been a focus of research. Studies have examined its behavior under various pH levels, temperatures, and solvent systems to determine optimal storage and handling protocols. This information is crucial for ensuring that the compound maintains its integrity throughout the drug development process, from laboratory synthesis to clinical trials.

In conclusion, 2-Chloro-6-hydroxy-3-(perchlorophenyl)pyridine (CAS No. 1361479-56-2) is a promising intermediate in pharmaceutical research. Its unique structural features and potential biological activities make it a valuable candidate for further exploration in drug development. As research in this field continues to evolve, it is expected that new applications and derivatives of this compound will emerge, contributing to advancements in medicine.